Cas no 133150-66-0 (Benzo[c]thiophene, 5-nitro-)

• Product Name: Benzo[c]thiophene, 5-nitro-
• CAS No: 133150-66-0
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 3709324
• PubChem ID: 10921098
• Update Time: 2025-04-22

Benzo[c]thiophene, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene, 5-nitro-
• DTXSID001312949
• 5-Nitrobenzo(c)thiophene
• 133150-66-0
• 5-Nitro-benzo[c]thiophen
• SCHEMBL13116622
• 5-Nitrobenzo[c]thiophene

• Inchi： 1S/C8H5NO2S/c10-9(11)8-2-1-6-4-12-5-7(6)3-8/h1-5H
• InChI Key： AAKUQPKBLUYTPU-UHFFFAOYSA-N
• SMILES： S1C=C2C=CC(=CC2=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.00409958Da
• Monoisotopic Mass: 179.00409958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.1Ų